Cas no 82172-73-4 (O-(2-Methoxyethyl)hydroxylamine hydrochloride)

• Product Name: O-(2-Methoxyethyl)hydroxylamine hydrochloride
• CAS No: 82172-73-4
• MF: C₃H₁₀ClNO₂
• MW: 127.570000171661
• MDL: MFCD22056494
• CID: 1062124
• PubChem ID: 21928861
• Update Time: 2025-06-14

O-(2-Methoxyethyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(2-Methoxyethyl)hydroxylamine hydrochloride
• O-(2-Methoxyethyl)hy
• DTXSID30620255
• SCHEMBL1781746
• AKOS022186191
• D82747
• O-(2-methoxyethyl)hydroxylamine;hydrochloride
• O-(2-Methoxyethyl)hydroxylamine--hydrogen chloride (1/1)
• 1-(aminooxy)-2-methoxyethane hydrochloride
• EN300-99645
• SB75683
• O-(2-Methoxyethyl)hydroxylaminehydrochloride
• Hydroxylamine, O-(2-methoxyethyl)-, hydrochloride
• PIGOQGWUUYLYLN-UHFFFAOYSA-N
• O-(2-Methoxyethyl)hydroxylamine HCl
• AMY27642
• BS-18165
• 82172-73-4
• DB-309135

• MDL： MFCD22056494
• Inchi： 1S/C3H9NO2.ClH/c1-5-2-3-6-4;/h2-4H2,1H3;1H
• InChI Key： PIGOQGWUUYLYLN-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCON

Computed Properties

• Exact Mass: 127.0400063g/mol
• Monoisotopic Mass: 127.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 24.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(2-Methoxyethyl)hydroxylamine hydrochloride

Recent Advances in the Application of O-(2-Methoxyethyl)hydroxylamine hydrochloride (CAS: 82172-73-4) in Chemical Biology and Pharmaceutical Research

O-(2-Methoxyethyl)hydroxylamine hydrochloride (CAS: 82172-73-4) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of hydroxylamine derivatives and as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its utility in bioconjugation, protein modification, and the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications, mechanisms, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized O-(2-Methoxyethyl)hydroxylamine hydrochloride as a critical building block for the synthesis of hydroxamic acid derivatives, which are known for their inhibitory effects on histone deacetylases (HDACs). The study demonstrated that the compound's unique methoxyethyl moiety enhances solubility and bioavailability, making it a promising candidate for HDAC inhibitor development. The research team reported a significant improvement in the pharmacokinetic properties of their lead compounds, attributed to the strategic incorporation of this reagent.

Another notable application was reported in a Nature Chemical Biology paper, where the compound was employed in the chemoselective modification of proteins. The study showcased its ability to selectively react with ketone and aldehyde groups under mild conditions, enabling site-specific protein labeling without disrupting native protein functions. This approach has opened new avenues for the development of antibody-drug conjugates (ADCs) and other bioconjugates with enhanced therapeutic efficacy and reduced off-target effects.

Recent advancements in synthetic methodology have also leveraged O-(2-Methoxyethyl)hydroxylamine hydrochloride for the construction of oxime-linked bioconjugates. A 2024 publication in Organic Letters detailed a novel, catalyst-free protocol for oxime ligation using this reagent, which demonstrated superior reaction kinetics and yields compared to traditional methods. The researchers emphasized the compound's stability and compatibility with aqueous conditions, making it particularly suitable for biological applications.

In the realm of drug discovery, several pharmaceutical companies have incorporated this compound into their screening libraries for fragment-based drug design. Its structural features, including the hydroxylamine functionality and ether linkage, provide valuable pharmacophoric elements that can be exploited for targeting various enzymes and receptors. Preliminary results from these efforts suggest potential applications in oncology, inflammation, and neurodegenerative diseases.

Looking forward, the unique properties of O-(2-Methoxyethyl)hydroxylamine hydrochloride continue to inspire innovative applications across multiple domains of chemical biology. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) technology, where it may serve as a linker component for targeted protein degradation. Additionally, its potential in radiopharmaceutical development is being investigated, particularly for the chelation of diagnostic and therapeutic radioisotopes.

In conclusion, O-(2-Methoxyethyl)hydroxylamine hydrochloride (CAS: 82172-73-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from protein modification to drug discovery, underscore its importance as a versatile building block. As research continues to uncover new uses for this compound, it is expected to play an increasingly significant role in the development of next-generation therapeutics and research tools.